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Compound of Interest

Compound Name: Octyl hydrogen phthalate

CAS No.: 5393-19-1

Cat. No.: B134470

Get Quote

Executive Summary & Biological Context
Octyl Hydrogen Phthalate (MnOP) is the primary hydrolytic metabolite of Di-n-octyl phthalate

(DnOP). While frequently conflated with its branched isomer MEHP (metabolite of DEHP),

MnOP exhibits a distinct toxicological profile characterized by linear alkyl chain interactions.

In endocrine disruptor (ED) screening, MnOP serves as a critical reference compound for

Peroxisome Proliferator-Activated Receptor (PPAR) agonism and steroidogenic enzyme

inhibition. Unlike high-potency estrogenic phthalates, MnOP acts primarily through metabolic

disruption and weak anti-androgenic pathways.

Key Mechanistic Differentiators:

PPAR Specificity: MnOP activates PPAR

and PPAR

with potency correlating to its C8-chain length, often exceeding shorter-chain phthalates
(e.g., MnBP) but showing lower efficacy than branched isomers (MEHP) in certain tissues.
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Steroidogenesis: It modulates HSD3B2 and CYP17A1 expression in adrenocortical models,

altering testosterone biosynthesis without direct Androgen Receptor (AR) antagonism.

Mechanistic Profiling: The MnOP Signaling Pathway
Understanding the causality of MnOP toxicity is essential for experimental design. The

compound functions as a "Selective Phthalate Acid Modulator" (SPAM) of nuclear receptors.

Pathway Visualization
The following diagram illustrates the dual-action mechanism of MnOP: direct nuclear receptor

binding and downstream enzyme modulation.
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Figure 1: MnOP acts as a ligand for PPARs while simultaneously inhibiting steroidogenic

enzymes, leading to metabolic and reproductive toxicity.

Experimental Protocols
Protocol A: "Phthalate-Free" Chemical Handling (Critical
Control)
Objective: Eliminate background phthalate contamination (ubiquitous in lab plastics) to validate

low-dose MnOP effects.

The "Self-Validating" System:

Glassware Only: All stock solutions must be prepared in borosilicate glass vials with PTFE-

lined caps.
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Solvent Pre-Wash: Rinse all glassware with acetone followed by hexane to remove residual

plasticizers from detergents.

Vehicle Selection: MnOP is lipophilic. Dissolve in DMSO (Dimethyl sulfoxide) to create a 100

mM stock.

Validation Step: Verify solubility by vortexing; solution must remain clear. If precipitation

occurs upon addition to media, reduce stock concentration to 10 mM.

Limit: Final DMSO concentration in cell culture must be

.

Protocol B: H295R Steroidogenesis Assay (OECD 456
Adapted)
Objective: Quantify MnOP-induced suppression of Testosterone (T) and Estradiol (E2).

Reagents:

H295R Adrenocortical Carcinoma Cells (ATCC CRL-2128).[1]

Nu-Serum (2.5%) and ITS+ Premix.

MnOP Stock (prepared in Protocol A).

Forskolin (Positive Control for induction).

Prochloraz (Positive Control for inhibition).

Workflow:

Seeding: Plate H295R cells at

cells/mL in 24-well plates. Incubate for 24h for attachment.

Acclimation: Replace medium with "Starvation Medium" (low serum) for 24h to synchronize

cell cycle.
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Dosing:

Treat cells with MnOP in a log-scale range:

.

Include Vehicle Control (0.1% DMSO).

Include Prochloraz (

) as a reference inhibitor.

Incubation: Expose for 48 hours at 37°C / 5% CO

.

Harvest:

Collect supernatant (media) and store at -80°C for ELISA/LC-MS.

Viability Check (Mandatory): Add MTS reagent to the remaining cells. If viability drops

below 80% relative to control, the steroidogenesis data is invalid due to cytotoxicity.

Protocol C: PPAR Nuclear Receptor Transactivation
Objective: Confirm receptor-mediated mechanism vs. general toxicity.

Workflow Visualization:
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Figure 2: Luciferase reporter workflow. Signal intensity correlates directly with MnOP-PPAR

binding affinity.

Data Interpretation & Reference Values
Use the following table to benchmark your results. MnOP typically shows a non-monotonic

dose response (low-dose stimulation, high-dose inhibition/toxicity).
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Endpoint
MnOP Expected
Response

Comparison to
MEHP

Biological
Significance

PPAR

Activation

Moderate Agonist (

)
Weaker than MEHP

Liver peroxisome

proliferation marker.

PPAR

Activation

Weak/Moderate

Agonist
Weaker than MEHP

Adipogenesis and lipid

storage disruption.

Testosterone (H295R) Inhibition at Similar potency

Anti-androgenic

potential affecting

Leydig cell function.

Cell Viability Cytotoxic at Less cytotoxic

High doses cause

membrane disruption,

confounding ED data.

Troubleshooting Note: If you observe increased steroidogenesis at low doses (

), this is a known "hormetic" effect of phthalates and should be reported, not discarded as
noise.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]

2. industrialchemicals.gov.au [industrialchemicals.gov.au]

3. pdf.benchchem.com [pdf.benchchem.com]

4. High-Throughput H295R Steroidogenesis Assay: Utility as an Alternative and a Statistical
Approach to Characterize Effects on Steroidogenesis - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Octyl Hydrogen Phthalate (MnOP) in
Endocrine Disruptor Studies]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134470/docs#application-note-octyl-hydrogen-
phthalate-mnop-in-endocrine-disruptor-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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